Cas no 1211520-13-6 (2-Bromo-4,5-dimethoxypyridine)

• Product Name: 2-Bromo-4,5-dimethoxypyridine
• CAS No: 1211520-13-6
• MF: C₇H₈BrNO₂
• MW: 218.047921180725
• CID: 4726711
• Update Time: 2025-06-07

2-Bromo-4,5-dimethoxypyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4,5-dimethoxypyridine

• Inchi： 1S/C7H8BrNO2/c1-10-5-3-7(8)9-4-6(5)11-2/h3-4H,1-2H3
• InChI Key： QNMQNEZAAXXDRI-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C=N1)OC)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 123
• Topological Polar Surface Area: 31.4

Additional information on 2-Bromo-4,5-dimethoxypyridine

2-Bromo-4,5-dimethoxypyridine (CAS No. 1211520-13-6): An Overview of Its Properties and Applications

2-Bromo-4,5-dimethoxypyridine (CAS No. 1211520-13-6) is a versatile organic compound that has gained significant attention in the fields of chemical synthesis, medicinal chemistry, and pharmaceutical research. This compound is characterized by its unique structure, which includes a bromine atom and two methoxy groups attached to a pyridine ring. The combination of these functional groups imparts distinct chemical properties that make it a valuable building block in various synthetic pathways.

The molecular formula of 2-Bromo-4,5-dimethoxypyridine is C₈H₉BrN₂O₂, and its molecular weight is 233.07 g/mol. The compound is a white to off-white solid at room temperature and is soluble in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO). These solubility properties make it easy to handle and use in laboratory settings.

In terms of its synthetic utility, 2-Bromo-4,5-dimethoxypyridine has been widely used as a starting material for the preparation of various pyridine derivatives. The bromine atom can be readily displaced by nucleophiles, making it an excellent substrate for Suzuki-Miyaura coupling reactions, which are commonly employed in the synthesis of biologically active compounds. Additionally, the methoxy groups can be selectively deprotected or modified to introduce additional functional groups, thereby expanding the range of possible derivatives.

Recent research has highlighted the potential of 2-Bromo-4,5-dimethoxypyridine in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry reported the synthesis of a series of pyridine-based compounds derived from 2-Bromo-4,5-dimethoxypyridine, which exhibited potent anti-inflammatory and anti-cancer activities. These compounds were found to inhibit key enzymes involved in inflammatory pathways and induce apoptosis in cancer cells.

In another study, researchers explored the use of 2-Bromo-4,5-dimethoxypyridine as a scaffold for the design of new antiviral agents. The pyridine ring structure was modified to incorporate various functional groups that enhanced the compound's ability to inhibit viral replication. The resulting derivatives showed promising activity against several viruses, including influenza and herpes simplex virus (HSV).

The versatility of 2-Bromo-4,5-dimethoxypyridine extends beyond its use as a synthetic intermediate. It has also been investigated for its potential applications in materials science. For example, a recent study published in Advanced Materials demonstrated that pyridine derivatives derived from 2-Bromo-4,5-dimethoxypyridine could be used to create novel polymer materials with enhanced mechanical properties and improved thermal stability. These materials have potential applications in areas such as electronics and coatings.

In conclusion, 2-Bromo-4,5-dimethoxypyridine (CAS No. 1211520-13-6) is a multifaceted compound with a wide range of applications in chemical synthesis, medicinal chemistry, and materials science. Its unique structural features make it an attractive starting material for the development of new compounds with diverse biological activities and functional properties. As research continues to uncover new uses for this compound, it is likely to remain an important tool in the arsenal of chemists and pharmaceutical researchers.